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An In-depth Technical Guide to 3-(Hydroxymethylphosphinyl)propionic Acid

Introduction
3-(Hydroxymethylphosphinyl)propionic acid, also frequently referred to as 3-

Methylphosphinicopropionic acid (MPPA), is an organophosphorus compound of significant

interest in analytical chemistry and potentially in chemical synthesis.[1] It is recognized

primarily as the major metabolite of the herbicide Glufosinate. The molecule features a

propionic acid backbone and a phosphinic acid functional group, which imparts specific

reactivity and properties.[1] This guide provides a comprehensive overview of its known

physical and chemical properties, analytical methodologies, and safety information, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The properties of 3-(Hydroxymethylphosphinyl)propionic acid have been characterized

through various sources. The data presented below is a compilation of information from

chemical suppliers and databases. It is important to note that some of these values are

predicted through computational models.
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A clear identification of the compound is crucial for any research or development activity.

Identifier Value

CAS Number 15090-23-0[2][3][4][5]

IUPAC Name
3-[hydroxy(methyl)phosphoryl]propanoic acid[2]

[5][6]

Molecular Formula C4H9O4P[2][3][4][5][7]

Molecular Weight 152.09 g/mol [2][3][4][5]

InChI Key QXFUBAAEKCHBQY-UHFFFAOYSA-N[2]

Canonical SMILES C(P(C)(=O)O)CC(O)=O[1]

Synonyms

3-Methylphosphinicopropionic acid, MPPA, (2-

Carboxyethyl)methylphosphinic acid, 3-

(Methylphosphinico)propionic acid[1][2][3]

Physical Properties
The physical characteristics of the compound are summarized below.

Property Value

Appearance White to off-white solid[3]

Melting Point ~95°C (decomposes)[3][4]

Boiling Point 488.6 ± 28.0 °C (Predicted)[3][4]

Density 1.372 ± 0.06 g/cm³ (Predicted)[3][4]

pKa 2.69 ± 0.50 (Predicted)[3][4]

LogP -1.6[2]

Storage Temperature 2-8°C[3][4]
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3-(Hydroxymethylphosphinyl)propionic acid is an organophosphorus compound

characterized by its phosphinic acid group.[1] This functional group is key to its reactivity,

making it a point of interest for the synthesis of other organophosphorus compounds.[1] Its

solubility characteristics can vary, which influences its application in different chemical

environments.[1]

As a major metabolite of the herbicide Glufosinate, it plays a crucial role in environmental and

food safety analysis, often being the target analyte in residue testing.

Experimental Protocols
Detailed experimental protocols for the synthesis of this specific molecule are not readily

available in public literature. However, general methods for the synthesis of related phosphinyl-

propionic acids can provide insight. For instance, a common approach involves the reaction of

a dichlorophosphine with an acrylic acid derivative, followed by hydrolysis.[8]

A specific analytical protocol for the separation of this compound using High-Performance

Liquid Chromatography (HPLC) has been described.[2]

HPLC Separation of Polar Pesticides including 3-
(Methylphosphinico)propionic acid[2]

Objective: To separate and analyze 3-(Methylphosphinico)propionic acid among other polar

pesticides.

Instrumentation:

Column: Newcrom B, 4.6x150 mm, 5 µm, 100A

Mobile Phase: Acetonitrile/Water (10/90)

Buffer: Ammonium formate (AmFm), pH 3.0

Gradient: 5 – 60 mM over 15 minutes

Flow Rate: 1 ml/min

Detection: Charged Aerosol Detector (CAD)
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Mandatory Visualizations
The following diagram illustrates a logical workflow for the identification and analysis of 3-
(Hydroxymethylphosphinyl)propionic acid.

Workflow for Identification and Analysis of 3-(Hydroxymethylphosphinyl)propionic Acid
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Caption: Logical workflow for compound identification and analysis.
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Safety Information
The compound is classified with several hazard statements according to the Globally

Harmonized System (GHS).

Hazard Code Statement

H302 Harmful if swallowed[4]

H315 Causes skin irritation[4]

H319 Causes serious eye irritation[4]

Appropriate personal protective equipment should be used when handling this chemical,

including gloves and eye protection, and it should be handled in a well-ventilated area.[4]

Conclusion
3-(Hydroxymethylphosphinyl)propionic acid is an organophosphorus compound with well-

defined physical and chemical identifiers, though many of its properties are based on predictive

models. Its primary significance lies in its role as a metabolite of Glufosinate, making its

detection and analysis critical. While detailed synthetic protocols are scarce, established

analytical methods like HPLC allow for its effective separation and quantification. The available

safety data indicates that it should be handled with care to avoid irritation and harm if ingested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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